- Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates, European Journal of Medicinal Chemistry, 2012, 54, 690-696
Cas no 910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine)
910129-15-6 structure
Product Name:5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
CAS No:910129-15-6
MF:C15H22FN3O6
MW:359.35008764267
CID:829309
PubChem ID:57355711
Update Time:2024-10-26
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Chemical and Physical Properties
Names and Identifiers
-
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- 2-methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 5?-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- BCP0008241
- Cytidine, 5'-deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]-
- UNII-0JD5QG20W5
- 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
- 2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- 5'-Deoxy-5-fluoro-N4-(2-methyl-1-butyloxycarbonyl)cytidine
- 2-methylbutyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
- Cytidine, 5'-deoxy-5-fluoro-N-((2-methylbutoxy)carbonyl)-
- 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (ACI)
- 910129-15-6
- Q27236862
- C15H22FN3O6
- (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
- SCHEMBL12302028
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine; 2-Methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-methyl-tetrahydrofuran-2-yl]-5-fluoro-2-oxo-pyrimidin-4-yl]carbamate; Capecitabine Imp. D (EP); (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate; Capecitabine Impurity D
- Capecitabine impurity D
- DTXSID20238368
- (5'-DEOXY-5-FLUORO-N4-(2-METHYL-1-BUTYLOXYCARBONYL)CYTIDINE)
- 0JD5QG20W5
- 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (Capecitabine Impurity)
- DB-338616
- 5''-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine(CapecitabineImpurity)
- 2-Methylbutyl(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- DTXCID40160859
- 2-METHYLBUTYL N-{1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
- CS-0188772
- CHEMBL2041683
- AS-69552
- AKOS016008179
- 5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
-
- MDL: MFCD18252606
- Inchi: 1S/C15H22FN3O6/c1-4-7(2)6-24-15(23)18-12-9(16)5-19(14(22)17-12)13-11(21)10(20)8(3)25-13/h5,7-8,10-11,13,20-21H,4,6H2,1-3H3,(H,17,18,22,23)/t7?,8-,10-,11-,13-/m1/s1
- InChI Key: WBAXSXXYPPILCT-DGHYOTGBSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](C)O[C@H]1N1C=C(F)C(NC(=O)OCC(C)CC)=NC1=O
Computed Properties
- Exact Mass: 359.14900
- Monoisotopic Mass: 359.14926359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 0.5
Experimental Properties
- Melting Point: 62-64°C
- PSA: 126.40000
- LogP: 0.62970
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Security Information
- Hazard Statement: H302-H315-H319-H335
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D235345-1mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 1mg |
$ 110.00 | 2023-09-08 | ||
| TRC | D235345-2.5mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 2.5mg |
$173.00 | 2023-05-18 | ||
| TRC | D235345-10mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 10mg |
$ 661.00 | 2023-09-08 | ||
| TRC | D235345-25mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 25mg |
$1367.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001645 |
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine |
910129-15-6 | European Pharmacopoeia (EP) Reference Standard | 2506.96 | 2021-05-13 | ||
| Chemenu | CM166479-1g |
2-methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
910129-15-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1085487-10mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 10mg |
$210 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1085487-25mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 25mg |
$320 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1085487-50mg |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
910129-15-6 | 95% | 50mg |
$455 | 2022-10-18 | |
| Alichem | A089000720-1g |
2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
910129-15-6 | 95% | 1g |
$1120.64 | 2023-08-31 |
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 15 min, 0 °C; 6 h, rt
1.2 Reagents: Potassium carbonate Solvents: Acetone ; 10 - 15 min, rt; 15 - 20 min, rt; 3 h, rt; 25 - 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 2 h, -15 - -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0
1.2 Reagents: Potassium carbonate Solvents: Acetone ; 10 - 15 min, rt; 15 - 20 min, rt; 3 h, rt; 25 - 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 2 h, -15 - -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 1 h, reflux
1.2 1 h
1.3 Reagents: Sodium methoxide Solvents: Methanol ; cooled; 1 h, cooled
1.4 Reagents: Acetic acid ; pH 7
1.2 1 h
1.3 Reagents: Sodium methoxide Solvents: Methanol ; cooled; 1 h, cooled
1.4 Reagents: Acetic acid ; pH 7
Reference
- Synthesis and in vivo antitumor activities of capecitabine analogues, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(5), 277-279
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Raw materials
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Preparation Products
5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine) Related Products
- 154361-50-9(Capecitabine)
- 162204-20-8(2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine)
- 1132662-08-8(CAPECITABINE-D11)
- 158798-73-3(Capecitabine)
- 1262133-68-5(3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)
- 162204-19-5((2R,3R,4R,5R)-2-(4-((Butoxycarbonyl)amino)-5-fluoro-2-oxopyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate)
- 162204-22-0(2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
- 1262133-64-1(3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 1262133-66-3(2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 162204-30-0(5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk